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Compound of Interest

Compound Name: Boc-5-hydroxy-D-tryptophan

Cat. No.: B12284219

Get Quote

Technical Whitepaper: Boc-5-hydroxy-D-
tryptophan
Physicochemical Profiling, Synthetic Utility, and Handling Protocols

Part 1: Executive Summary
Boc-5-hydroxy-D-tryptophan (CAS: 102838-87-9) is a specialized non-proteinogenic amino

acid derivative used primarily in the synthesis of protease-resistant peptidomimetics and

neuroactive analogs.[1][2] By combining the metabolic stability of the D-stereoisomer with the

serotonin-precursor functionality of the 5-hydroxyindole moiety, this compound serves as a

critical building block for therapeutic candidates targeting the central nervous system (CNS)

and metabolic pathways.

This guide provides a definitive technical analysis of its physicochemical properties, handling

requirements, and application in solid-phase peptide synthesis (SPPS).[3]

Part 2: Chemical Identity & Structural Analysis[1]
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Nomenclature and Identification[1]
IUPAC Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(5-hydroxy-1H-indol-3-

yl)propanoic acid

Common Name: Boc-5-hydroxy-D-tryptophan; N-alpha-Boc-5-hydroxy-D-Trp

CAS Number: 102838-87-9[1][2][4][5][6]

Molecular Formula: C₁₆H₂₀N₂O₅[3][6]

Molecular Weight: 320.34 g/mol [3][6]

Structural Visualization
The following diagram illustrates the core structure, highlighting the acid-labile Boc protecting

group and the oxidation-sensitive 5-hydroxyindole side chain.
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Figure 1: Functional decomposition of Boc-5-hydroxy-D-tryptophan showing reactive and

protective sites.

Part 3: Physicochemical Properties Matrix[1]
The following data aggregates experimental values and authoritative predictions for CAS

102838-87-9.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12284219/docs?utm_src=pdf-body#boc-5-hydroxy-d-tryptophan-physicochemical-properties
https://www.bldpharm.com/products/1234880-33-1.html
https://www.bldpharm.com/products/5241-64-5.html
https://www.reagentia.eu/p/102838-87-9-boc-5-hydroxy-d-tryptophan-1-x-250-mg-r01jmwn/
https://www.bldpharm.com/products/102838-87-9.html
https://m.chemicalbook.com/CASEN_102838-87-9.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Tryptophan
https://m.chemicalbook.com/CASEN_102838-87-9.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Tryptophan
https://m.chemicalbook.com/CASEN_102838-87-9.htm
https://www.benchchem.com/product/b12284219/docs?utm_src=pdf-body-img#boc-5-hydroxy-d-tryptophan-physicochemical-properties
https://www.benchchem.com/product/b12284219/docs?utm_src=pdf-body#boc-5-hydroxy-d-tryptophan-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12284219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Characteristic Technical Note

Physical State Off-white to pale grey powder
Color change indicates

oxidation.

Solubility Soluble in DMF, DMSO, MeOH

Poorly soluble in water;

hydrophobic Boc group

dominates.[3]

Melting Point ~135–140 °C (Decomposes)
Inferred from Boc-D-Trp

analogs; avoid high heat.

pKa (COOH) ~3.5 Typical for alpha-amino acids.

pKa (Indole-OH) ~10.5
Phenolic hydroxyl;

deprotonates in strong base.

Chirality D-Isomer (R-configuration)
Confers resistance to

enzymatic degradation.

Stability Air/Light Sensitive

The 5-OH group makes the

indole ring electron-rich and

prone to oxidation.

Part 4: Synthetic Utility & Protocols
Strategic Application in Peptide Synthesis
The incorporation of Boc-5-hydroxy-D-tryptophan requires deviation from standard protocols

due to the nucleophilicity of the unprotected 5-hydroxyl group and the oxidative sensitivity of

the indole ring.

Key Challenges:

Oxidation: The electron-rich indole is susceptible to radical oxidation during handling and

cleavage.[3]

O-Acylation: The free 5-hydroxyl group can act as a nucleophile during activation, leading to

ester formation (side reaction).[3]
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Optimized Coupling Protocol (Solution Phase)
Reagents: Use EDC/HOBt or HATU/DIEA.[3]

Solvent: Anhydrous DMF (Degassed).

Stoichiometry: 1.1 eq Amino Acid : 1.1 eq Coupling Reagent.

Reaction Time: 1–2 hours at Room Temperature (Do not heat).

Deprotection & Cleavage Workflow
The following flowchart outlines the safe handling and deprotection sequence to minimize

degradation.
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Figure 2: Step-by-step coupling and deprotection workflow emphasizing oxidation prevention.
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Critical "Expertise" Note on Scavengers
When removing the Boc group with Trifluoroacetic Acid (TFA), the generated tert-butyl cations

are highly electrophilic.[3] Without adequate scavengers, these cations will alkylate the

electron-rich 5-hydroxyindole ring, resulting in irreversible impurities.[3]

Recommendation: Always use a cleavage cocktail containing Triisopropylsilane (TIS) or

Ethanedithiol (EDT) (e.g., TFA:DCM:TIS 50:45:5).[3]

Part 5: Handling, Storage & Safety (E-E-A-T)[1]
Storage Conditions

Temperature: Store at 2–8°C (Refrigerated). Long-term storage at -20°C is preferred.

Atmosphere:Inert gas (Argon or Nitrogen) is mandatory.[3] The compound oxidizes to form

dark-colored quinone-imine derivatives upon exposure to air.

Light: Protect from light (Amber vials).[3]

Safety Profile
Hazards: Irritant (Skin/Eye/Respiratory).[3]

PPE: Wear nitrile gloves and safety glasses.[3] Handle inside a fume hood to avoid

inhalation of fine dust.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Boc-5-hydroxy-D-tryptophan (1 x 250 mg) | Reagentia [reagentia.eu]
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6. 102838-87-9 | CAS DataBase [m.chemicalbook.com]

7. (+-)-5-Hydroxytryptophan | C11H12N2O3 | CID 144 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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